Cas no 1211160-05-2 ((4-(2-(4-Bromophenyl)-2-oxoacetyl)phenyl)guanidine dihydrochloride)

• Product Name: (4-(2-(4-Bromophenyl)-2-oxoacetyl)phenyl)guanidine dihydrochloride
• CAS No: 1211160-05-2
• MF: C₁₅H₁₄BrCl₂N₃O₂
• MW: 419.100560665131
• CID: 4685805
• Update Time: 2025-05-20

(4-(2-(4-Bromophenyl)-2-oxoacetyl)phenyl)guanidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(2-(4-Bromophenyl)-2-oxoacetyl)phenyl)guanidine dihydrochloride

• Inchi： 1S/C15H12BrN3O2.2ClH/c16-11-5-1-9(2-6-11)13(20)14(21)10-3-7-12(8-4-10)19-15(17)18;;/h1-8H,(H4,17,18,19);2*1H
• InChI Key： BTANXLXXOAOZTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)/N=C(\N)/N)=O)=O.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Topological Polar Surface Area: 98.5

Additional information on (4-(2-(4-Bromophenyl)-2-oxoacetyl)phenyl)guanidine dihydrochloride

Introduction to (4-(2-(4-Bromophenyl)-2-oxoacetyl)phenyl)guanidine dihydrochloride and Its Applications in Modern Chemical Biology

CAS No. 1211160-05-2 is a significant compound in the realm of chemical biology, particularly noted for its structural complexity and potential therapeutic applications. This compound, specifically (4-(2-(4-Bromophenyl)-2-oxoacetyl)phenyl)guanidine dihydrochloride, has garnered attention due to its unique pharmacophoric features that make it a promising candidate for various biomedical research endeavors.

The molecular structure of this compound encompasses several key functional groups, including a phenyl ring substituted with a bromine atom, an acetyl group, and a guanidine moiety. These elements contribute to its diverse interactions with biological targets, making it a versatile tool in drug discovery and development. The presence of the bromine atom, for instance, allows for further derivatization and modification, enabling researchers to fine-tune its properties for specific applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, infection, and cancer. The guanidine group in (4-(2-(4-Bromophenyl)-2-oxoacetyl)phenyl)guanidine dihydrochloride is particularly noteworthy, as it is known to exhibit antimicrobial and anti-inflammatory properties. This has led to extensive research into its potential as an adjuvant in therapeutic strategies.

One of the most compelling aspects of this compound is its ability to interact with enzymes and receptors involved in critical cellular processes. For instance, studies have suggested that it may inhibit certain kinases and phosphodiesterases, which are often implicated in the pathogenesis of various diseases. Additionally, its structural motif resembles that of known bioactive molecules, suggesting that it could serve as a scaffold for designing new drugs with enhanced efficacy and reduced side effects.

The field of chemical biology has seen significant advancements in the use of computational methods to predict the biological activity of compounds. When analyzing CAS No. 1211160-05-2, researchers have employed molecular docking simulations to understand how it interacts with target proteins. These simulations have revealed potential binding sites that could be exploited for therapeutic intervention. Moreover, the compound's dihydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

Recent experimental studies have also highlighted the compound's potential in preclinical models. In particular, research has shown that derivatives of this molecule can exhibit significant anti-proliferative effects on certain cancer cell lines. This has prompted further investigation into its mechanism of action and its potential as a lead compound for oncology drug development. The bromophenyl moiety is particularly interesting here, as it may play a role in modulating the compound's binding affinity to specific receptors overexpressed in tumor cells.

The synthesis of (4-(2-(4-Bromophenyl)-2-oxoacetyl)phenyl)guanidine dihydrochloride presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability during the synthesis process.

The pharmacokinetic properties of this compound are also under investigation. Researchers are exploring how its absorption, distribution, metabolism, and excretion (ADME) characteristics can be optimized for clinical use. Preliminary data suggest that the dihydrochloride salt form enhances oral bioavailability, making it a viable candidate for systemic administration. Furthermore, studies on its metabolic stability have provided insights into potential drug-drug interactions that may need to be considered when developing therapeutic regimens.

In conclusion, (4-(2-(4-Bromophenyl)-2-oxoacetyl)phenyl)guanidine dihydrochloride (CAS No. 1211160-05-2) represents a promising area of research in chemical biology. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in advancing biomedical science.